Cas no 500579-52-2 (2-Methyl-4,6,8-tribromoquinoline)

• Product Name: 2-Methyl-4,6,8-tribromoquinoline
• CAS No: 500579-52-2
• MF: C₁₀H₆Br₃N
• MW: 379.873340129852
• CID: 1004859
• PubChem ID: 282971
• Update Time: 2025-04-20

2-Methyl-4,6,8-tribromoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4,6,8-tribromoquinoline
• 4,6,8-tribromo-2-methylquinoline
• NSC-137132
• MFCD11505152
• DB-261312
• NSC137132
• 500579-52-2
• DTXSID70300468
• AKOS025394707

• Inchi： 1S/C10H6Br3N/c1-5-2-8(12)7-3-6(11)4-9(13)10(7)14-5/h2-4H,1H3
• InChI Key： MXEWLOUDZHZIQF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C(=CC(=CC2=1)Br)Br

Computed Properties

• Exact Mass: 376.80500
• Monoisotopic Mass: 376.80504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.83070